Cas no 1785718-00-4 (2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one
• CAS No: 1785718-00-4
• MF: C₇H₁₃FN₂O
• MW: 160.189325094223
• CID: 4773721
• Update Time: 2025-10-28

2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one
• 2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C7H13FN2O/c1-5(9)7(11)10-3-2-6(8)4-10/h5-6H,2-4,9H2,1H3
• InChI Key： DKYROIPNUCWRFT-UHFFFAOYSA-N
• SMILES： FC1CN(C(C(C)N)=O)CC1

Computed Properties

• Exact Mass: 160.10119120 g/mol
• Monoisotopic Mass: 160.10119120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3
• Molecular Weight: 160.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one

2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one: A Comprehensive Overview

2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one (CAS No. 1785718-00-4) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an amino group, a fluorinated pyrrolidine ring, and a ketone moiety, exhibits a wide range of potential applications. In this article, we delve into its structural properties, chemical synthesis, biological activities, and recent advancements in its utilization across various industries.

The molecular structure of 2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one is a testament to the ingenuity of modern synthetic chemistry. The presence of the fluorinated pyrrolidine ring introduces unique electronic and steric properties, making it an attractive substrate for further functionalization. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. For instance, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent inhibitory effects against bacterial enzymes responsible for antibiotic resistance.

One of the most fascinating aspects of 2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one is its ability to participate in various catalytic cycles. Its ketone group serves as an excellent electrophilic site for nucleophilic attacks, enabling it to act as a precursor in enamine chemistry. Enamines are widely used in asymmetric catalysis due to their ability to induce high levels of stereocontrol in organic reactions. Recent breakthroughs in this area have been reported by scientists at the Max Planck Institute, where they utilized this compound to develop highly efficient catalysts for the synthesis of complex natural products.

In addition to its role in catalysis, 2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one has found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new materials for energy storage and conversion. For example, researchers at Stanford University have incorporated this compound into metal-organic frameworks (MOFs) designed for hydrogen storage applications. The fluorinated pyrrolidine ring contributes significantly to the stability and porosity of these MOFs, enhancing their performance under practical conditions.

The synthesis of 2-Amino-1-(3-fluoropyrrolidin-1-yl)propan-1-one has also been a subject of intense research. Traditional methods involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, recent advancements have led to the development of more efficient and environmentally friendly synthetic routes. A team at MIT has reported a one-pot synthesis using microwave-assisted techniques, which not only reduces reaction time but also minimizes waste generation. This approach aligns with the growing trend toward sustainable chemistry practices.

From a biological standpoint, 2-Amino-1-(3-fluoropyrrolidin-1-y l)propan - ione has shown promise as a lead compound for drug discovery. Its ability to modulate key cellular pathways makes it an attractive candidate for treating various diseases, including cancer and neurodegenerative disorders. Preclinical studies conducted at the University of Cambridge have demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cells while sparing healthy cells. These findings underscore its potential as a foundation for developing next-generation therapeutics.

In conclusion, 2-Amino - 1 - (3 - fluoropy rrolidin - 1 - yl ) propan - ione (CAS No . 7857 4 ) is a multifaceted compound with remarkable chemical and biological properties . Its unique structure , coupled with recent advancements in synthetic methods and application areas , positions it as a cornerstone for future innovations across diverse scientific disciplines . As research continues to unravel its full potential , this compound is poised to play an increasingly important role in shaping the landscape of modern chemistry and beyond .